Cas no 764-64-7 (6,6,6-trifluorohexanoic acid)

• Product Name: 6,6,6-trifluorohexanoic acid
• CAS No: 764-64-7
• MF: C₆H₉F₃O₂
• MW: 170.129672765732
• MDL: MFCD02262194
• CID: 2801491
• PubChem ID: 53401778
• Update Time: 2025-04-21

6,6,6-trifluorohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6,6,6-trifluorohexanoic acid
• HNXWXASGHNRUNO-UHFFFAOYSA-N
• Z1198160341
• DTXSID50694958
• 764-64-7
• SCHEMBL866445
• Hexanoic acid, 6,6,6-trifluoro-
• 6,6,6-TRIFLUOROHEXANOICACID
• AKOS006276328
• EN300-207675
• F87578
• DTXCID90645707
• 819-444-9
• AAA76464

• MDL： MFCD02262194
• Inchi： 1S/C6H9F3O2/c7-6(8,9)4-2-1-3-5(10)11/h1-4H2,(H,10,11)
• InChI Key： JJLBUHXIKHYZIX-UHFFFAOYSA-N
• SMILES： FC(CCCCC(=O)O)(F)F

Computed Properties

• Exact Mass: 170.05546401g/mol
• Monoisotopic Mass: 170.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids